4-[(4-Fluoroanilino)methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one

• CAS RN: 105482-74-4
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol
• IUPAC Name: 4-[(4-fluorophenyl)iminomethyl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C15H14FNO3/c1-19-13-7-10(8-14(20-2)15(13)18)9-17-12-5-3-11(16)4-6-12/h3-9,18H,1-2H3
• InChI Key: LWZIZTJMVBXUCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C=NC2=CC=C(C=C2)F

Description

4-[(4-Fluoroanilino)methylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C15H14FNO3 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dimethoxy-4-hydroxybenzaldehyde (1 g, 5.46 mmol) was dissolved in methanol (30 ml) and to this solution was added 4-fluoroaniline (600 mg, 5.46 mmol, 0.51 ml). The resultant reaction solution was stirred for forty-eight (48) hours at room temperature under nitrogen. The reaction solution was then cooled in the freezer and the resultant precipitate was isolated by filtration and washed with cold methanol and ether. The isolated light yellow powder was the title product: 1H NMR (300 MHz, CDCl3); δ 8.31 (S, 1H) , 7.20-7.04 (m, 4H), 5.85 (S, 1H), 3.98 (S, 6H).